![molecular formula C21H32N.Br<br>C21H32BrN B057443 Lauryl isoquinolinium bromide CAS No. 93-23-2](/img/structure/B57443.png)
Lauryl isoquinolinium bromide
Overview
Description
Scientific Research Applications
Lauryl Isoquinolinium Bromide has a wide range of applications in scientific research :
Chemistry: Used as a surfactant and antimicrobial agent in various chemical formulations.
Biology: Employed in studies related to cell membrane interactions and antimicrobial activity.
Medicine: Investigated for its potential use in hair growth inhibition and as an antiseptic.
Industry: Utilized in the production of cosmetics, detergents, and other personal care products.
Mechanism of Action
The primary mechanism of action of Lauryl Isoquinolinium Bromide involves the selective destruction of germinative cells in hair follicles . This targeted action helps inhibit hair growth without causing significant damage to surrounding skin cells. Additionally, its antimicrobial properties help inhibit the growth of microorganisms on the skin .
Safety and Hazards
Lauryl Isoquinolinium Bromide should be handled with care. Avoid dust formation, breathing mist, gas or vapours, and contact with skin and eyes . Use personal protective equipment and wear chemical impermeable gloves . Ensure adequate ventilation, remove all sources of ignition, and evacuate personnel to safe areas . Keep people away from and upwind of spill/leak .
Biochemical Analysis
Biochemical Properties
Lauryl Isoquinolinium Bromide interacts with the germinative cells of hair follicles . It performs a targeted attack focused exclusively on these cells, unlike other ingredients that work in an abrasive way, destroying skin cells and hair cells alike .
Cellular Effects
The effects of this compound on cells are primarily observed in the hair follicles. It selectively destroys the germinative cells of hair follicles, thereby delaying hair growth .
Molecular Mechanism
The molecular mechanism of action of this compound involves a targeted attack on the germinative cells of hair follicles . This selective destruction of cells results in a delay in hair growth .
Temporal Effects in Laboratory Settings
The effects of this compound over time in laboratory settings have been observed in the context of hair growth delay
Preparation Methods
The synthesis of Lauryl Isoquinolinium Bromide typically involves the following steps :
Dissolution: Lauryl isoquinolinium chloride is dissolved in an appropriate solvent.
Reaction: Ammonium bromide solution is added to the mixture, and the reaction is stirred.
Purification: The reaction mixture is filtered, and the product is crystallized.
Drying: The final product is dried to obtain this compound.
Industrial production methods may involve similar steps but on a larger scale, with optimized reaction conditions to ensure high yield and purity.
Chemical Reactions Analysis
Lauryl Isoquinolinium Bromide undergoes various chemical reactions, including:
Oxidation: This compound can be oxidized under specific conditions, leading to the formation of different oxidation products.
Reduction: Reduction reactions can alter the bromide ion, potentially forming different ionic species.
Substitution: The bromide ion can be substituted with other anions in the presence of suitable reagents.
Common reagents used in these reactions include oxidizing agents, reducing agents, and various anionic compounds. The major products formed depend on the specific reaction conditions and reagents used .
Comparison with Similar Compounds
Lauryl Isoquinolinium Bromide can be compared with other quaternary ammonium compounds, such as :
Lauryl Pyridinium Bromide: Similar surfactant properties but different molecular structure.
Octyl Isoquinolinium Bromide: Shorter alkyl chain, leading to different surfactant behavior.
Butyl Isoquinolinium Bromide: Even shorter alkyl chain, affecting its micellization behavior.
This compound is unique due to its specific combination of antimicrobial, antistatic, and hair growth inhibition properties, making it particularly valuable in cosmetic and personal care applications.
properties
IUPAC Name |
2-dodecylisoquinolin-2-ium;bromide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H32N.BrH/c1-2-3-4-5-6-7-8-9-10-13-17-22-18-16-20-14-11-12-15-21(20)19-22;/h11-12,14-16,18-19H,2-10,13,17H2,1H3;1H/q+1;/p-1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MSJLMQTXVKCUCD-UHFFFAOYSA-M | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCCCCC[N+]1=CC2=CC=CC=C2C=C1.[Br-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H32BrN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID5042087 | |
Record name | 2-Dodecylisoquinolinium bromide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID5042087 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
378.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
93-23-2 | |
Record name | Laurylisoquinolinium bromide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=93-23-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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Record name | Lauryl isoquinolinium bromide [USAN] | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000093232 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Isothan | |
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Record name | Isothan | |
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Record name | Isoquinolinium, 2-dodecyl-, bromide (1:1) | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | 2-Dodecylisoquinolinium bromide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID5042087 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-dodecylisoquinolinium bromide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.002.029 | |
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Record name | LAURYL ISOQUINOLINIUM BROMIDE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/09TM5K0O34 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: How does Lauryl Isoquinolinium Bromide interact with polyelectrolytes in aqueous solutions?
A1: this compound exhibits strong interactions with anionic polyelectrolytes like Poly(acrylic acid sodium salt) (NaPAA) and Poly(4-styrenesulfonic acid-co-maleic acid) sodium salt [PSS-co-MA] in aqueous solutions. [, , , ] These interactions arise from a combination of electrostatic attractions between the positively charged isoquinolinium group of the SAIL and the negatively charged groups on the polyelectrolyte chains, as well as hydrophobic interactions between the long alkyl chain of this compound and the polyelectrolyte backbone. [, ] This leads to the formation of polyelectrolyte-SAIL complexes characterized by distinct critical aggregation concentrations (cac), critical saturation concentrations (cs), and critical micelle concentrations (cmc). [, ]
Q2: What are the characteristic structural features of this compound?
A2: this compound consists of a positively charged isoquinolinium ring as its head group and a hydrophobic twelve-carbon alkyl chain as its tail. [] While the exact molecular weight and spectroscopic data are not provided in the abstracts, this amphiphilic structure contributes to its surface activity and its ability to form micelles in aqueous solutions.
Q3: Can this compound form mixed micelles with nonionic surfactants?
A3: Yes, this compound readily forms mixed micelles with nonionic surfactants like Triton X-100 in aqueous solutions. [] The formation of these mixed micelles is driven by synergistic interactions between the components. H NMR and 2D NOESY studies revealed that in these mixed micelles, the polyoxyethylene chain of Triton X-100 tends to wrap around the isoquinolinium ring of this compound. []
Q4: Are there any applications of this compound in drug delivery?
A4: Research suggests potential applications of this compound in drug delivery systems. [] One study explored the encapsulation of this compound, along with other active ingredients like Vitamin E and Indomethacin, within biodegradable sponge-like microparticles composed of cationic polymethacrylate. [] These microparticles were designed for textile functionalization and investigated for their skin penetration abilities. []
Q5: What analytical techniques are employed to study this compound and its interactions?
A5: Various analytical techniques are used to investigate the properties and behaviors of this compound. These include:
- Surface tension measurements: To determine critical micelle concentration (cmc), surface excess concentration, and other surface parameters. [, , ]
- Isothermal titration calorimetry (ITC): To study the thermodynamics of micellization and interactions with other molecules like polyelectrolytes. [, ]
- Conductance measurements: To determine cmc and understand the aggregation behavior. [, ]
- Dynamic light scattering (DLS): To determine the size and size distribution of micelles and polyelectrolyte-SAIL complexes. [, ]
- Turbidity measurements: To study the formation and properties of aggregates. [, ]
- Nuclear Magnetic Resonance (NMR) spectroscopy: Including 2D NOESY, to investigate the location and interactions of this compound within mixed micelles. []
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